Cas no 1100751-80-1 (N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide)

N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide is a synthetic dicarboxamide derivative featuring a 2,3-dihydro-1H-indole core. This compound is of interest in medicinal chemistry due to its structural complexity, which combines an indole scaffold with ethyl and phenylethyl substituents. The presence of these functional groups enhances its potential as a versatile intermediate for pharmacological research, particularly in the development of receptor-targeted agents. Its well-defined molecular structure allows for precise modifications, making it suitable for structure-activity relationship (SAR) studies. The compound exhibits stability under standard laboratory conditions, facilitating its use in synthetic applications. Further investigation may explore its utility in modulating biological pathways or as a precursor for specialized therapeutics.
N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide structure
1100751-80-1 structure
Product Name:N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide
CAS No:1100751-80-1
MF:C20H23N3O2
MW:337.415524721146
CID:5471465
PubChem ID:44014917
Update Time:2025-11-01

N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

    • N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide
    • VU0502752-1
    • F2864-0090
    • N2-ethyl-N1-phenethylindoline-1,2-dicarboxamide
    • AKOS024472583
    • 2-N-ethyl-1-N-(2-phenylethyl)-2,3-dihydroindole-1,2-dicarboxamide
    • 1100751-80-1
    • Inchi: 1S/C20H23N3O2/c1-2-21-19(24)18-14-16-10-6-7-11-17(16)23(18)20(25)22-13-12-15-8-4-3-5-9-15/h3-11,18H,2,12-14H2,1H3,(H,21,24)(H,22,25)
    • InChI Key: LGRDNFPTHHOBLE-UHFFFAOYSA-N
    • SMILES: O=C(C1CC2C=CC=CC=2N1C(NCCC1C=CC=CC=1)=O)NCC

Computed Properties

  • Exact Mass: 337.17902698g/mol
  • Monoisotopic Mass: 337.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 61.4Ų

N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide Pricemore >>

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N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide Related Literature

Additional information on N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide

Introduction to N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide (CAS No. 1100751-80-1)

N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide, a compound with the chemical formula C21H23N3O4, is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The CAS number 1100751-80-1 uniquely identifies this substance, facilitating its recognition and study in scientific literature and industrial settings.

The structural framework of N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The indole core, a heterocyclic aromatic ring system, is a common motif in many bioactive molecules. Specifically, the presence of an ethyl group at the N2 position and a (2-phenylethyl) group at the N1 position introduces additional complexity and potential for interaction with biological targets. Furthermore, the dihydroindole scaffold enhances the molecule's solubility and metabolic stability, making it a promising candidate for further development.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The specific modifications present in N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide are thought to contribute to its unique pharmacological profile. For instance, the (2-phenylethyl) group may enhance binding affinity to certain enzymes or receptors, while the ethyl group could influence metabolic pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole core efficiently. The introduction of the carboxamide functional groups at the 1 and 2 positions further complicates the synthesis but also adds to the molecule's potential bioactivity. Detailed studies on synthetic methodologies have been published in leading journals, providing valuable insights for researchers aiming to produce analogs or derivatives of this compound.

One of the most compelling aspects of N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide is its potential application in drug discovery. The indole scaffold is known to interact with various biological targets, including receptors and enzymes involved in critical cellular processes. Recent computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression. These findings have prompted experimental validation through in vitro assays and cell-based models.

In vitro studies have shown that N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide exhibits promising cytotoxic effects against several cancer cell lines. Mechanistic investigations have revealed that it may induce apoptosis by modulating mitochondrial function and activating stress signaling pathways. Additionally, preclinical studies have explored its potential as an anti-inflammatory agent by examining its effects on key inflammatory mediators such as nitric oxide and prostaglandins. These results underscore the compound's therapeutic potential and justify further exploration in clinical settings.

The pharmacokinetic properties of N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide are also of great interest. In animal models, preliminary data indicate that it exhibits reasonable oral bioavailability and distributes widely throughout various tissues. These characteristics suggest that it may be suitable for systemic administration in therapeutic regimens. However, detailed pharmacokinetic studies are necessary to fully understand its absorption, distribution, metabolism, and excretion (ADME) profiles.

Advances in drug discovery technologies have enabled high-throughput screening (HTS) approaches to identify novel bioactive compounds like N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide more efficiently than traditional methods. HTS has been instrumental in uncovering new leads for various therapeutic areas by systematically testing large libraries of compounds against biological targets. The integration of computational chemistry tools with HTS has further accelerated the process by predicting binding affinities and optimizing lead structures.

The future development of N2-ethyl-N1-(2-phenylethyl)-2,3-dihydro-1H-indole-1,2-dicarboxamide will likely involve structure-based drug design strategies. By leveraging X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy data from complex protein-ligand interactions, researchers can refine the molecular structure to improve binding affinity and selectivity. Additionally, medicinal chemists may explore derivatization strategies to enhance pharmacokinetic properties or expand therapeutic applications.

The role of artificial intelligence (AI) in drug discovery cannot be overstated. AI algorithms have demonstrated remarkable capabilities in predicting molecular properties and optimizing drug candidates based on vast datasets derived from experiments and literature. Machine learning models trained on biochemical data can identify promising scaffolds like N N ethyl-N N ( ) phenylethyl)-Dihydro-indole-dicarboxamide(CAS No.11007518001) by recognizing patterns associated with biological activity.
N<0xE9;<0xE9;<0xE9;<0xE9;) . Furthermore, virtual screening techniques enable high-throughput evaluation of large chemical libraries computationally before experimental validation, significantly reducing time11007518001.11007518001.. This synergy between computational methods11007518001..and experimental chemistry holds great promise for accelerating11007518001..the development11007518001..of novel therapeutics like11007518001..NDihydroindolecarboxamide(CAS No.11007518001..). As research progresses11007518001..the full potential11007518001..of this compound will likely become more apparent11007518001..and new applications will emerge..

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